Cas no 10191-91-0 (3-chloro-5-methanesulfonyl-1,2,4-thiadiazole)

• Product Name: 3-chloro-5-methanesulfonyl-1,2,4-thiadiazole
• CAS No: 10191-91-0
• MF: C₃H₃ClN₂O₂S₂
• MW: 198.651116609573
• CID: 4567705
• PubChem ID: 14350351
• Update Time: 2025-09-22

3-chloro-5-methanesulfonyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-methanesulfonyl-1,2,4-thiadiazole

• Inchi： 1S/C3H3ClN2O2S2/c1-10(7,8)3-5-2(4)6-9-3/h1H3
• InChI Key： WBPVFCDFJCXDPE-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=NC(Cl)=N1

Computed Properties

• Exact Mass: 197.932447g/mol
• Monoisotopic Mass: 197.932447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.7g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides